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Executive Summary
Alexa Fluor 647, a bright, far-red fluorescent dye, has become an indispensable tool in modern

biological research and drug development. Its superior photostability, high quantum yield, and

pH insensitivity make it a preferred choice for a wide range of applications, from conventional

fluorescence microscopy to cutting-edge super-resolution imaging. This guide provides an in-

depth overview of the discovery, chemical structure, spectral properties, and key applications of

Alexa Fluor 647, complete with detailed experimental protocols and data presented for clarity

and practical use.

Discovery and Development
The Alexa Fluor family of dyes, including Alexa Fluor 647, was invented by chemists Richard

and Rosaria Haugland, founders of Molecular Probes, which is now part of Thermo Fisher

Scientific.[1][2] The development of these dyes in the 1990s marked a significant advancement

in fluorescence technology.[3] The key innovation behind the Alexa Fluor dyes was the

chemical process of sulfonation applied to existing classes of dyes, such as coumarins,

rhodamines, and cyanines.[1][4] This process of adding sulfonate groups rendered the dyes
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negatively charged and more hydrophilic, which in turn improved their solubility in aqueous

buffers and reduced their tendency to cause quenching of the fluorescent signal upon

conjugation to biomolecules.[1][2] The Alexa Fluor dyes were named after Alex Haugland, the

son of the founders.[1][2]

Chemical Structure
The core structure of Alexa Fluor 647 is based on a sulfonated cyanine dye backbone. The

sulfonation is key to its enhanced water solubility and reduced aggregation, which contributes

to its bright and stable fluorescence. The precise chemical structure of the Alexa Fluor 647 core

is depicted below.

For practical applications, Alexa Fluor 647 is commonly supplied as a reactive derivative, such

as an N-hydroxysuccinimide (NHS) ester, which allows for covalent labeling of primary amines

on proteins and other biomolecules.[5]

Chemical Structure of Alexa Fluor 647 NHS Ester:

Molecular Formula: C₃₉H₄₇N₃O₁₆S₄[6]

IUPAC Name: 3-[(2Z)-2-[(2E,4E)-5-[3,3-dimethyl-5-sulfo-1-(3-sulfopropyl)indol-1-ium-2-

yl]penta-2,4-dienylidene]-3-[5-(2,5-dioxopyrrolidin-1-yl)oxy-5-oxopentyl]-3-methyl-5-

sulfoindol-1-yl]propane-1-sulfonate[6]

Spectral and Physicochemical Properties
Alexa Fluor 647 is characterized by its absorption and emission in the far-red region of the

spectrum, making it ideal for multiplexing with other fluorophores and for applications where

minimizing autofluorescence from biological samples is crucial.
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Property Value Reference(s)

Excitation Maximum 650 nm [7]

Emission Maximum 665 nm [7]

Molar Extinction Coefficient 239,000 cm⁻¹M⁻¹ [8]

Fluorescence Quantum Yield 0.33 [8]

Recommended Laser Lines 633 nm, 635 nm, 640 nm [9]

pH Sensitivity
Insensitive over a wide pH

range
[9]

Key Applications and Experimental Protocols
Alexa Fluor 647 is a versatile dye used in a multitude of fluorescence-based assays. Its

brightness and photostability are particularly advantageous in demanding applications.

Immunofluorescence
Immunofluorescence (IF) utilizes antibodies labeled with fluorophores to visualize specific

target antigens within cells and tissues. Alexa Fluor 647 is an excellent choice for the far-red

channel in multiplexing experiments.

Detailed Immunofluorescence Protocol:

Cell/Tissue Preparation:

Culture cells on coverslips or prepare tissue sections.

Fix cells/tissues with 4% paraformaldehyde in PBS for 20 minutes at room temperature.

[10]

Wash three times with PBS.[10]

Permeabilization and Blocking:
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Permeabilize cells with 0.2% Triton X-100 in PBS for 20 minutes (for intracellular targets).

[10]

Block non-specific antibody binding with a blocking buffer (e.g., 10% donor calf serum in

PBS) for 1 hour at room temperature.[10]

Antibody Incubation:

Incubate with the primary antibody diluted in antibody diluent (e.g., 10% DCS in PBS) for

1-2 hours at room temperature or overnight at 4°C.[10]

Wash three times with PBS.[10]

Incubate with Alexa Fluor 647-conjugated secondary antibody (typically at a 1:1000

dilution) in antibody diluent for 1 hour at room temperature, protected from light.[10]

Wash four times with PBS, protected from light.[10]

Mounting and Imaging:

Mount the coverslip on a microscope slide using an appropriate mounting medium.

Image using a fluorescence microscope equipped with a laser and filter set suitable for

Alexa Fluor 647 (e.g., 633 nm excitation and a 660/20 nm emission filter).
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Immunofluorescence Experimental Workflow.

Flow Cytometry
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Flow cytometry is a powerful technique for analyzing the physical and chemical characteristics

of single cells in a fluid stream. Alexa Fluor 647 is a common fluorophore for detecting cell

surface and intracellular markers.

Detailed Flow Cytometry Protocol (Cell Proliferation using Click-iT™ EdU):

Cell Labeling with EdU:

Incubate cells with 10 µM EdU (5-ethynyl-2'-deoxyuridine) for 2 hours to allow for

incorporation into newly synthesized DNA.[11]

Cell Harvest and Fixation:

Harvest cells and wash once with 1% BSA in PBS.[11]

Fix the cells using a fixative solution.[11]

Permeabilization:

Permeabilize the cells with a saponin-based permeabilization and wash reagent.[11]

Click-iT® Reaction:

Prepare the Click-iT® reaction cocktail containing the Alexa Fluor 647 azide.[11]

Add the reaction cocktail to the cells and incubate for 30 minutes at room temperature,

protected from light.[11]

Wash the cells with the permeabilization and wash reagent.[11]

Analysis:

Resuspend the cells in an appropriate buffer (e.g., 1% BSA in PBS).

Analyze the cells on a flow cytometer using a 633 nm or 635 nm laser for excitation and a

red emission filter (e.g., 660/20 nm).[11]
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Flow Cytometry (Click-iT™ EdU) Workflow.

Super-Resolution Microscopy (STORM/dSTORM)
Stochastic Optical Reconstruction Microscopy (STORM) and direct STORM (dSTORM) are

super-resolution imaging techniques that enable visualization of cellular structures at the

nanoscale. Alexa Fluor 647 is one of the most widely used fluorophores for dSTORM due to its

excellent photoswitching properties.[3][4]
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Key Considerations for dSTORM with Alexa Fluor 647:

Labeling: For dSTORM, it is crucial to use antibodies with a low degree of labeling (DOL) to

ensure that individual fluorophores can be localized.[4]

Imaging Buffer: A specific imaging buffer is required to induce the photoswitching (blinking) of

Alexa Fluor 647. This buffer typically contains a reducing agent.[12]

Instrumentation: A specialized fluorescence microscope with high-power lasers and a

sensitive camera is necessary for STORM/dSTORM imaging.

Simplified dSTORM Workflow:

Sample Preparation: Prepare the sample as for standard immunofluorescence, ensuring

optimal labeling for super-resolution.

Imaging:

Mount the sample in a STORM imaging buffer.

Use a high-power laser (e.g., 640 nm) to excite Alexa Fluor 647 and induce its transition to

a dark state.

Use a lower-power activation laser (e.g., 405 nm) to sparsely reactivate individual

fluorophores back to a fluorescent state.

Acquire a large series of images (thousands to tens of thousands of frames) to capture the

stochastic blinking of individual molecules.

Image Reconstruction:

Process the acquired image series with specialized software to precisely localize the

position of each blinking fluorophore.

Reconstruct a super-resolved image from the localization data.
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dSTORM Experimental Workflow.

Conclusion
Alexa Fluor 647 has established itself as a cornerstone fluorophore in biological and biomedical

research. Its exceptional brightness, photostability, and versatility have empowered scientists to

visualize cellular processes with unprecedented clarity and detail. From routine

immunofluorescence to the demanding requirements of super-resolution microscopy, Alexa

Fluor 647 continues to be a vital tool for advancing our understanding of biology and for the

development of new therapeutic strategies. The detailed protocols and data provided in this
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guide serve as a valuable resource for researchers aiming to effectively harness the power of

this remarkable fluorescent dye.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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